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Compound of Interest

Compound Name: Dipentyltin dichloride

CAS No.: 1118-42-9

Cat. No.: B072983

Get Quote

Executive Summary
This guide provides a rigorous technical comparison between Dipentyltin dichloride (DPnT)

and Tributyltin (TBT). While both are organotin compounds, their toxicity profiles diverge

significantly due to differences in alkyl chain length (C5 vs. C4) and, more critically, the degree

of substitution (Di- vs. Tri-).

Tributyltin (TBT) is a potent endocrine disruptor and membrane toxicant. It acts primarily as a

high-affinity agonist for Retinoid X Receptors (RXR) and Peroxisome Proliferator-Activated

Receptors (PPAR

), causing profound reproductive toxicity (e.g., imposex in gastropods) and mitochondrial
dysfunction via ATPase inhibition.

Dipentyltin dichloride (DPnT), a dialkyltin, exhibits a distinct immunotoxic profile. Like its

homolog Dibutyltin (DBT), its primary mechanism involves the inhibition of ketoacid

dehydrogenases and the induction of thymocyte apoptosis, leading to severe thymus

atrophy. It generally shows lower acute cytotoxicity than TBT but possesses targeted

specificity for the immune system.
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Key Takeaway: Researchers should treat TBT as a broad-spectrum metabolic and endocrine

disruptor, whereas DPnT should be evaluated primarily as a targeted immunotoxicant affecting

T-cell development.

Chemical & Physical Profile
The physicochemical properties of organotins dictate their bioavailability and membrane

partitioning. The additional carbon in the pentyl chain of DPnT increases lipophilicity compared

to butyl analogs, potentially altering tissue distribution.

Feature
Dipentyltin Dichloride
(DPnT)

Tributyltin (TBT)

Class
Dialkyltin (

)

Trialkyltin (

)

Formula (varies by anion)

Structure
Two pentyl chains, two

chlorides
Three butyl chains, one anion

Lipophilicity (LogP) High (~3.5 - 4.5)* High (~3.2 - 4.1)

Primary Target Thymocytes / Bile Duct
Nuclear Receptors /

Mitochondria

Solubility
Low in water; Soluble in

organic solvents
Low in water; High in lipids

Stability Hydrolyzes in water to oxides
Persistent; adsorbs to

sediments

*Note: LogP values are estimates based on homologous series trends (Butyl < Pentyl).

Mechanistic Toxicology
Tributyltin (TBT): The Endocrine & Metabolic Disruptor
TBT toxicity is driven by two distinct pathways:
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Nuclear Receptor Agonism: TBT functions as a "chemical obesogen" and endocrine

disruptor by binding to the RXR/PPAR

heterodimer with nanomolar affinity. This mimics 9-cis-retinoic acid, driving the transcription
of adipogenic and reproductive genes.

Mitochondrial Uncoupling: TBT inhibits the

subunit of ATP synthase and mediates Cl-/OH- exchange across the inner mitochondrial
membrane, causing swelling and uncoupling oxidative phosphorylation.

Dipentyltin Dichloride (DPnT): The Immunotoxicant
DPnT follows the toxicity pattern of dialkyltins (like DBT), characterized by:

Enzyme Inhibition: It binds to dithiol groups of the lipoic acid cofactor in ketoacid

dehydrogenases (e.g., pyruvate dehydrogenase). This blocks aerobic metabolism, leading to

an accumulation of pyruvate and lactate.

Thymocyte Apoptosis: DPnT selectively targets immature thymocytes (CD4+8+). It triggers a

calcium-dependent apoptotic pathway, involving the release of Cytochrome c, activation of

Caspase-3, and subsequent DNA fragmentation. This results in rapid thymus atrophy.

Visualizing the Mechanisms[1][2]
The following diagram contrasts the signaling pathways of TBT and DPnT.
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Figure 1: Divergent toxicity pathways. TBT (Red) targets nuclear receptors and energy

production. DPnT (Blue) targets specific enzymes and apoptotic signaling in immune cells.

Experimental Protocols
To validate these toxicities, researchers should use self-validating systems that distinguish

between general cytotoxicity and specific mechanism activation.

Protocol A: Thymus Atrophy Screening (DPnT Specific)
Objective: Quantify immunotoxic potential via thymocyte depletion.

Isolation: Dissect thymus from weanling rats (highly sensitive) or use primary thymocyte

cultures.

Exposure: Incubate cells with DPnT (0.1 - 10

M) for 4–24 hours.

Control: Vehicle (DMSO < 0.1%).

Positive Control: Dibutyltin dichloride (DBT) or Dexamethasone.

Apoptosis Assay (Annexin V/PI):

Wash cells in PBS.

Stain with Annexin V-FITC (binds phosphatidylserine) and Propidium Iodide (PI).

Flow Cytometry: Gate for Annexin V+/PI- (early apoptosis).

Validation: DPnT should show a dose-dependent increase in Annexin V+ cells before

significant necrosis (PI+) occurs.

Protocol B: Luciferase Reporter Assay (TBT Specific)
Objective: Confirm nuclear receptor activation (RXR/PPAR
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).

Transfection: Co-transfect HeLa or CHO cells with:

Expression plasmid for human RXR

and PPAR

.

Luciferase reporter plasmid containing PPRE (Peroxisome Proliferator Response

Element).

Treatment: Treat cells with TBT (1 nM - 100 nM).

Note: TBT is active at nanomolar concentrations.

Measurement: Lyse cells after 24h and measure luminescence.

Causality Check: Co-treat with a specific antagonist (e.g., HX531 for RXR). If luminescence

decreases, the effect is receptor-mediated.

Experimental Workflow Diagram
This workflow illustrates how to screen an unknown organotin to classify it as TBT-like or DPnT-

like.
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Figure 2: Decision matrix for classifying organotin toxicity. TBT is identified by receptor

activation; DPnT is identified by specific immune cell apoptosis and enzyme inhibition.

Comparative Data Summary
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Endpoint
Dipentyltin Dichloride
(DPnT)

Tributyltin (TBT)

Acute LD50 (Rat, Oral)
~100-200 mg/kg (Est. based

on DBT)
~120-150 mg/kg

Thymus Atrophy Severe (Selective)
Moderate (Secondary to

stress)

Neurotoxicity Low High

Imposex Induction Negligible High (Nanomolar potency)

Mitochondrial Effect
Ketoacid Dehydrogenase

Inhibitor
ATPase Inhibitor / Uncoupler

Critical Window Early immune development Reproductive development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Diphenyltin dichloride | C12H10Cl2Sn | CID 14342 - PubChem
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2. Tributyltin chloride-induced immunotoxicity and thymocyte apoptosis are related to
abnormal Fas expression - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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